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Compound of Interest

Compound Name: Symplocosin

CAS No.: 11042-30-1

Cat. No.: B1237533 Get Quote

Compound Profile & Critical Identity Check
WARNING: "Symplocosin" is a trivial name that has historically been applied to different

phytochemicals, most notably a lignan glycoside found in Symplocos species. It is frequently

confused with Symplocoside (a methyl gallate glucoside). Before issuing a Purchase Order

(PO), you must verify the chemical structure against the specifications below to ensure target

validity.
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Parameter Specification

Common Name Symplocosin

Chemical Class Lignan Glycoside (Furofuran lignan)

IUPAC Name

4-[(3S,3aR,4S,6aR)-3-(4-hydroxy-3-

methoxyphenyl)-1,3,3a,4,6,6a-

hexahydrofuro[3,4-c]furan-4-yl]-2-

methoxyphenyl

-D-glucopyranoside

CAS Number
24404-49-7 (Primary); 11042-30-1

(Historical/Related)

Molecular Formula

Molecular Weight 520.53 g/mol

Solubility
Soluble in DMSO, Methanol, Ethanol; Poorly

soluble in water.[1][2]

Primary Source Symplocos lucida, Symplocos cochinchinensis

Sourcing Strategy & Vendor Selection
Symplocosin is a Tier 3 Rare Natural Product, meaning it is rarely held in bulk stock and is

often "made to order" via extraction or semi-synthesis. Do not rely on "In Stock" labels without

verification.

Sourcing Decision Matrix
Use the following logic to determine your procurement path.
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Click to download full resolution via product page

Figure 1: Decision matrix for procuring rare lignan glycosides. Prioritize vendors providing lot-

specific analytical data pre-purchase.

Recommended Vendor Types[2]
Primary Standards Suppliers: Companies like ChemFaces or Biorbyt often specialize in TCM

(Traditional Chinese Medicine) reference standards and are the most likely to have mg-scale

stock.

Custom Isolation Labs: If commercial stock is unavailable, contract a lab specializing in

Symplocaceae extraction.

Required Raw Material:Symplocos cochinchinensis bark or leaves.

Quality Control (QC) Protocol
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Due to the prevalence of isomers (e.g., epipinoresinol derivatives), you must validate the

compound upon arrival. Do not assume the label is correct.

Protocol A: High-Performance Liquid Chromatography
(HPLC)
This method separates Symplocosin from common impurities like syringin or symplocoside.

System: Agilent 1200 or equivalent with DAD.

Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 4.6 x 150 mm, 5

m).

Mobile Phase:

Solvent A: 0.1% Formic Acid in Water.

Solvent B: Acetonitrile (ACN).

Gradient Profile:

Time (min) % Solvent B

0-2 10%

| 2-20 | 10%

60% | | 20-25 | 60%

95% | | 25-30 | 95% (Wash) |

Flow Rate: 1.0 mL/min.[3]

Detection: UV at 230 nm (absorption max) and 280 nm (lignan characteristic).

Acceptance Criteria: Single peak >98% area integration at 280 nm.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1237533?utm_src=pdf-body
https://ijprajournal.com/issue_dcp/Development%20and%20Validation%20of%20a%20High%20Performance%20Liquid%20Chromatography%20Method%20for%20Voclosporin%20Analysis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol B: Nuclear Magnetic Resonance (NMR)
Validation
If the HPLC purity is acceptable, confirm structure via

H-NMR (500 MHz, DMSO-

).

Diagnostic Signal: Look for the anomeric proton of the glucose moiety (doublet,

~4.2-4.9 ppm) and the methoxy groups of the lignan core (

~3.7-3.8 ppm).

Differentiation: Ensure the coupling constants of the furan ring protons match Symplocosin
(cis-fused) vs. Episymplocosin or other stereoisomers.

Handling & Biological Application Notes
Solubilization Protocol
Symplocosin is a glycoside; it is amphiphilic but prefers polar organic solvents.

Stock Solution (10 mM):

Weigh 5.2 mg of Symplocosin.

Add 1.0 mL of anhydrous DMSO (dimethyl sulfoxide).

Vortex for 30 seconds. If particulate remains, sonicate at 40°C for 5 minutes.

Storage: Aliquot into amber glass vials. Store at -20°C. Stable for 6 months.

Avoid: Do not store in water or PBS; hydrolysis of the glycosidic bond may occur over

time.

Working Solution (Assay Medium):

Dilute the DMSO stock into pre-warmed culture media.
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Max DMSO Tolerance: Ensure final DMSO concentration is <0.5% (v/v) to avoid solvent

toxicity in cell assays.

Experimental Workflow: Anti-Proliferative Assay
Symplocosin has shown potential in inhibiting phosphodiesterases and cell proliferation.

10mM DMSO Stock
(-20°C)

Serial Dilution
(Media + 0.5% DMSO)

Treatment
(24h - 72h)Cell Seeding

(96-well, 5k cells/well)

Adherence (24h) MTT/CCK-8 Readout
(Absorbance)

Click to download full resolution via product page

Figure 2: Standard workflow for evaluating cytotoxic activity of Symplocosin in vitro.
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Title: Symplocosin Product Page (Example of commercial listing).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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